![molecular formula C18H18ClFN2O2 B4700617 1-[(2-chloro-4-fluorophenoxy)acetyl]-4-phenylpiperazine](/img/structure/B4700617.png)
1-[(2-chloro-4-fluorophenoxy)acetyl]-4-phenylpiperazine
Overview
Description
1-[(2-chloro-4-fluorophenoxy)acetyl]-4-phenylpiperazine, commonly known as CFPP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CFPP belongs to the class of piperazine derivatives and has been studied for its pharmacological properties. The purpose of
Mechanism of Action
CFPP acts as a partial agonist at serotonin and dopamine receptors, which results in the modulation of neurotransmitter release and the regulation of mood, anxiety, and psychosis. CFPP also acts as an antagonist at the α2-adrenergic receptor, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
CFPP has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its antidepressant and antipsychotic effects. CFPP has also been shown to modulate the release of glutamate and GABA, which are involved in the regulation of anxiety and psychosis. CFPP has been shown to have a low toxicity profile and is generally well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
CFPP has several advantages for lab experiments, including its high affinity for serotonin and dopamine receptors, its anxiolytic and antipsychotic effects, and its low toxicity profile. However, CFPP also has several limitations, including its partial agonist activity, which may limit its efficacy as a therapeutic agent, and its limited bioavailability, which may limit its use in clinical settings.
Future Directions
There are several future directions for the study of CFPP, including the development of more potent and selective derivatives, the investigation of its potential use in the treatment of drug addiction and neurodegenerative disorders, and the exploration of its mechanism of action at the molecular level. Additionally, further research is needed to determine the safety and efficacy of CFPP in clinical settings.
Scientific Research Applications
CFPP has been studied for its potential therapeutic applications, including its use as an antidepressant, anxiolytic, and antipsychotic agent. Studies have shown that CFPP has a high affinity for serotonin and dopamine receptors, which are involved in the regulation of mood, anxiety, and psychosis. CFPP has also been studied for its potential use in the treatment of drug addiction and as a neuroprotective agent.
properties
IUPAC Name |
2-(2-chloro-4-fluorophenoxy)-1-(4-phenylpiperazin-1-yl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClFN2O2/c19-16-12-14(20)6-7-17(16)24-13-18(23)22-10-8-21(9-11-22)15-4-2-1-3-5-15/h1-7,12H,8-11,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIXMRVHGMDKOJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)COC3=C(C=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClFN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.